Cas no 1181816-12-5 (Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate)

Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate is a spirocyclic compound featuring a fused bicyclic structure with a ketone functionality at the 6-position. This scaffold is of interest in medicinal chemistry due to its rigid, three-dimensional architecture, which can enhance binding selectivity and metabolic stability in drug design. The tert-butyloxycarbonyl (Boc) protecting group offers synthetic versatility, enabling further functionalization under mild conditions. Its spirocyclic core is valuable for constructing constrained peptidomimetics or bioactive heterocycles. The compound’s well-defined stereochemistry and stability make it a useful intermediate in the synthesis of complex molecules, particularly for applications in pharmaceuticals and agrochemicals.

Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate structure

1181816-12-5 structure

Product Name:Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate

CAS No:1181816-12-5

MF:C₁₁H₁₇NO₃

MW:211.257583379745

MDL:MFCD15071430

CID:827806

PubChem ID:52333005

Update Time:2025-11-02

Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate
- 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylic acid tert-butyl ester
- 6-Oxo-2-aza-spiro[3.3]heptane-2-carboxylic acid tert-butyl ester
- ACMC-2099wc
- AG-D-40442
- AS98
- CTK4B0598
- SureCN6114857
- Tert-butyl 6-oxo-2-aza-spiro[3.3]heptane-2-carboxylate
- N-Boc-2-azaspiro[3.3]heptan-6-one
- 6-Oxo-2-azaspiro[3.3]heptane-2-carboxylicacid tert-butyl ester
- HQHRAGXKFOTSQE-UHFFFAOYSA-N
- BCP09342
- TRA0080821
- RP07432
- A
- SY017377
- CS-D0133
- DB-030406
- MFCD15071430
- tert-butyl6-oxo-2-azaspiro[3.3]heptane-2-carboxylate
- (E,Z,E)-6-(4-Chloro-3-methoxyphenyl)-2-(methoxymethylene)-3-methyl-3,5-hexadienoic Acid Methyl Ester;
- W-204968
- J-518976
- 2-Boc-6-oxo-2-azaspiro[3.3]heptane
- SCHEMBL6114857
- tert-butyl 6-oxo-2-azaspiro(3.3)heptane-2-carboxylate
- SS-4897
- DTXCID70631224
- AKOS011317737
- EN300-59774
- DTXSID30680475
- 2-Boc-2-azaspiro[3.3]heptane-6-one
- TS-03009
- tert-butyl 6-oxo-2-aza-spiro[3.3]-heptane-2-carboxylate
- 1181816-12-5
- Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate
- MDL： MFCD15071430
- Inchi： 1S/C11H17NO3/c1-10(2,3)15-9(14)12-6-11(7-12)4-8(13)5-11/h4-7H2,1-3H3
- InChI Key： HQHRAGXKFOTSQE-UHFFFAOYSA-N
- SMILES： O=C1CC2(C1)CN(C(=O)OC(C)(C)C)C2

Computed Properties

Exact Mass: 211.12091
Monoisotopic Mass: 211.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.6
XLogP3: 0.5

Experimental Properties

PSA: 46.61

Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

Tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate Pricemore >>

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